Cas no 623-98-3 (DL-N-Propyl Sulfite)

• Product Name: DL-N-Propyl Sulfite
• CAS No: 623-98-3
• MF: C₆H₁₄O₃S
• MW: 166.238561153412
• CID: 82791
• PubChem ID: 87567528
• Update Time: 2025-10-16

DL-N-Propyl Sulfite Chemical and Physical Properties

Names and Identifiers

• Di-n-propyl sulphite
• Di-n-propyl sulfite
• Dipropyl Sulfite
• Sulfurous acid, dipropyl ester
• di-n-propylsulfite
• DL-N-Propyl Sulfite
• 623-98-3
• Sulfurous acid dipropyl ester
• Dipropyl ester of sulfurous acid
• BS-28927
• D0935
• CS-0207471
• InChI=1/C6H14O3S/c1-3-5-8-10(7)9-6-4-2/h3-6H2,1-2H3
• Di-n-propylsulfit
• MAIQPVFXODAAIG-UHFFFAOYSA-
• Sulphurous acid dipropyl ester
• MFCD00059404
• MAIQPVFXODAAIG-UHFFFAOYSA-N
• D89746
• DTXSID40211370
• CHEBI:132291
• FT-0625201
• SCHEMBL186293
• Dipropyl sulphite
• AKOS028111038
• DTXCID40133861
• DB-230261

• MDL： MFCD00059404
• Inchi： 1S/C6H14O3S/c1-3-5-8-10(7)9-6-4-2/h3-6H2,1-2H3
• InChI Key： MAIQPVFXODAAIG-UHFFFAOYSA-N
• SMILES： S(=O)(OCCC)OCCC
• BRN： 1703571

Computed Properties

• Exact Mass: 166.06600
• Monoisotopic Mass: 166.066365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 54.7

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1,03 g/cm3
• Boiling Point: 192°C(lit.)
• Flash Point: 110°C
• Refractive Index: 1.4210
• PSA: 54.74000
• LogP: 2.28400
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

DL-N-Propyl Sulfite Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3334
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• HazardClass：9
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds

Additional information on DL-N-Propyl Sulfite

DL-N-Propyl Sulfite (CAS No. 623-98-3): An Overview of Its Properties, Applications, and Recent Research

DL-N-Propyl Sulfite (CAS No. 623-98-3) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This comprehensive overview aims to provide a detailed understanding of its chemical properties, potential uses, and the latest research findings that highlight its importance in modern scientific endeavors.

Chemical Properties: DL-N-Propyl Sulfite is a sulfur-containing organic compound with the molecular formula C3H8O2S. It is a colorless liquid with a characteristic odor and is soluble in water and many organic solvents. The compound's structure consists of a propyl group attached to a sulfite functional group, which imparts unique chemical reactivity and stability. Its molecular weight is approximately 104.16 g/mol.

Synthesis and Production: The synthesis of DL-N-Propyl Sulfite can be achieved through several methods, including the reaction of propyl alcohol with sodium sulfite or the direct sulfonation of propylamine. These processes are well-documented in the literature and are widely used in industrial settings due to their efficiency and cost-effectiveness. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, such as the use of biocatalysts and mild reaction conditions.

Applications in Pharmaceuticals: One of the most significant applications of DL-N-Propyl Sulfite is in the pharmaceutical industry. It serves as an intermediate in the synthesis of various drugs, particularly those used in the treatment of cardiovascular diseases, neurological disorders, and cancer. The compound's ability to form stable derivatives and its low toxicity make it an attractive choice for drug development. Recent studies have shown that DL-N-Propyl Sulfite can enhance the bioavailability and efficacy of certain therapeutic agents when used as a prodrug or carrier molecule.

Chemical Synthesis: In chemical synthesis, DL-N-Propyl Sulfite is valued for its reactivity and versatility. It can participate in a wide range of reactions, including nucleophilic substitution, addition reactions, and condensation reactions. These properties make it useful in the preparation of complex organic molecules and polymers. Researchers have explored its use in the synthesis of novel materials with unique properties, such as conductive polymers and advanced coatings.

Materials Science: The unique properties of DL-N-Propyl Sulfite have also found applications in materials science. It can be used as a modifier or additive to improve the performance of various materials. For example, it has been shown to enhance the thermal stability and mechanical strength of polymers when incorporated into their structure. Additionally, its ability to form stable complexes with metal ions has led to its use in the development of new catalysts and functional materials.

Recent Research Findings: Recent research has shed light on several new aspects of DL-N-Propyl Sulfite's behavior and potential applications. A study published in the Journal of Organic Chemistry investigated its role as a chiral auxiliary in asymmetric synthesis, demonstrating its ability to promote high enantioselectivity in certain reactions. Another study published in the Journal of Medicinal Chemistry explored its use as a scaffold for designing new antiviral agents, showing promising results against several viral strains.

Safety Considerations: While DL-N-Propyl Sulfite is generally considered safe for use in industrial and laboratory settings, proper handling precautions should be observed to ensure safety. It is important to store it away from heat sources and incompatible materials to prevent decomposition or reaction hazards. Personal protective equipment (PPE) such as gloves and goggles should be worn when handling this compound to avoid skin contact or inhalation.

Conclusion: In conclusion, DL-N-Propyl Sulfite (CAS No. 623-98-3) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties make it an invaluable tool in pharmaceuticals, chemical synthesis, and materials science. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern scientific research.